Cas no 1016925-95-3 (2-ethyl-3-Furancarboxaldehyde)

• Product Name: 2-ethyl-3-Furancarboxaldehyde
• CAS No: 1016925-95-3
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1096420
• Update Time: 2024-07-27

2-ethyl-3-Furancarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-Furancarboxaldehyde

• Inchi： 1S/C7H8O2/c1-2-7-6(5-8)3-4-9-7/h3-5H,2H2,1H3
• InChI Key： MWHHCNAQVHFLNC-UHFFFAOYSA-N
• SMILES： O1C=CC(C=O)=C1CC

Computed Properties

• Exact Mass: 124.052429g/mol
• Monoisotopic Mass: 124.052429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 124.14g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 176.1±20.0 °C(Predicted)